N-cyclopentylquinazolin-4-amine

• Molecular Formula: C13H15N3
• Molecular Weight: 213.28 g/mol
• IUPAC Name: N-cyclopentylquinazolin-4-amine
• InChI: InChI=1S/C13H15N3/c1-2-6-10(5-1)16-13-11-7-3-4-8-12(11)14-9-15-13/h3-4,7-10H,1-2,5-6H2,(H,14,15,16)
• InChI Key: JONLSKSSHXZUAI-UHFFFAOYSA-N
• SMILES: C1CCC(C1)NC2=NC=NC3=CC=CC=C32

Description

N-cyclopentylquinazolin-4-amine, also known as CPQ, is a heterocyclic compound that has attracted significant attention in recent years due to its potential applications in scientific research. CPQ is a member of the quinazoline family of compounds and is structurally similar to other quinazoline derivatives such as gefitinib and erlotinib, which are used as anticancer drugs. CPQ has been shown to have a variety of biological activities, including inhibition of protein kinases and modulation of ion channels, making it a promising candidate for use in various research applications.

Mechanism of Action

The mechanism of action of N-cyclopentylquinazolin-4-amine is complex and involves several different pathways. N-cyclopentylquinazolin-4-amine has been shown to inhibit the activity of protein kinases, which are involved in a variety of cellular processes including cell growth and differentiation. N-cyclopentylquinazolin-4-amine has also been shown to modulate the activity of ion channels, which are involved in the transmission of electrical signals in the brain and other tissues.
Biochemical and Physiological Effects:
N-cyclopentylquinazolin-4-amine has been shown to have a variety of biochemical and physiological effects, including inhibition of cell proliferation, modulation of ion channel activity, and induction of apoptosis in cancer cells. N-cyclopentylquinazolin-4-amine has also been shown to have potential applications in the treatment of neurological disorders such as epilepsy, where it has been shown to modulate the activity of ion channels in the brain.

Advantages and Limitations for Lab Experiments

The advantages of using N-cyclopentylquinazolin-4-amine in lab experiments include its potential applications in cancer research and neuroscience, as well as its ability to inhibit the activity of protein kinases and modulate the activity of ion channels. However, there are also limitations to using N-cyclopentylquinazolin-4-amine in lab experiments, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several potential future directions for research on N-cyclopentylquinazolin-4-amine, including further studies on its mechanism of action and potential applications in cancer research and neuroscience. Future research could also focus on the development of new derivatives of N-cyclopentylquinazolin-4-amine with improved pharmacological properties and reduced toxicity. Additionally, research could focus on the development of new methods for synthesizing N-cyclopentylquinazolin-4-amine and other quinazoline derivatives.

Synthesis Methods

The synthesis of N-cyclopentylquinazolin-4-amine involves several steps, including the preparation of the starting materials and the reaction of these materials to form the final product. The most common method for synthesizing N-cyclopentylquinazolin-4-amine involves the reaction of 2-aminobenzonitrile with cyclopentanone in the presence of a catalyst such as copper(II) chloride. The reaction proceeds through a series of intermediate steps, ultimately resulting in the formation of N-cyclopentylquinazolin-4-amine as the final product.

Scientific Research Applications

N-cyclopentylquinazolin-4-amine has been shown to have a variety of potential applications in scientific research, particularly in the areas of cancer research and neuroscience. In cancer research, N-cyclopentylquinazolin-4-amine has been shown to inhibit the activity of protein kinases such as EGFR and HER2, which are overexpressed in many types of cancer. N-cyclopentylquinazolin-4-amine has also been shown to have potential applications in the treatment of neurological disorders such as epilepsy, where it has been shown to modulate the activity of ion channels in the brain.